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Abstract
S18-000003 is a potent, selective, and orally active inhibitor of the Retinoic Acid Receptor-

related Orphan Receptor gamma t (RORγt).[1][2] RORγt is a master transcription factor pivotal

for the differentiation and function of T-helper 17 (Th17) cells, a lymphocyte subset implicated

in the pathogenesis of various autoimmune and inflammatory diseases.[3][4] By targeting

RORγt, S18-000003 effectively suppresses the Th17 signaling pathway and subsequent

production of pro-inflammatory cytokines, most notably Interleukin-17 (IL-17).[2][3] This

technical guide provides a comprehensive overview of S18-000003, including its target,

mechanism of action, quantitative data, and detailed experimental protocols relevant to its

study.

Target Identification and Selectivity
The primary molecular target of S18-000003 is the Retinoic Acid Receptor-related Orphan

Receptor gamma t (RORγt), a nuclear receptor that plays a crucial role in the immune system.

[1][2]

In Vitro Activity
S18-000003 demonstrates potent inhibitory activity against human and mouse RORγt. The

compound exhibits high selectivity for RORγt over other members of the ROR family.[1]
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Assay Type Target Species IC50 Value Reference

Competitive Binding

Assay
Human RORγt <30 nM [1]

GAL4 Promoter

Reporter Assay
Human RORγt 29 nM [1][2]

GAL4 Promoter

Reporter Assay
Mouse RORγt 340 nM [1]

ROR Family Members Other >10 µM [1]

Cellular Activity
In cell-based assays, S18-000003 effectively inhibits the differentiation of naive CD4+ T cells

into pathogenic Th17 cells.[1]

Cell Type Species IC50 Value Reference

Naive CD4+ T cells

(Th17 Differentiation)
Human 13 nM [2]

Splenic Naive CD4+ T

cells (Th17

Differentiation)

Mouse 200 nM [1]

Mechanism of Action: The RORγt Signaling Pathway
RORγt is the key transcription factor for Th17 cell differentiation. Upon activation by upstream

signals such as IL-6 and TGF-β, RORγt promotes the transcription of genes encoding for pro-

inflammatory cytokines, including IL-17A, IL-17F, and IL-22. S18-000003 acts by inhibiting the

transcriptional activity of RORγt, thereby blocking the entire downstream signaling cascade.[2]

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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